Cas no 939034-63-6 ([5-Chloro-2-(diethylcarbamoyl)phenyl]boronic acid)

[5-Chloro-2-(diethylcarbamoyl)phenyl]boronic acid structure
939034-63-6 structure
Product Name:[5-Chloro-2-(diethylcarbamoyl)phenyl]boronic acid
CAS No:939034-63-6
MF:C11H15BClNO3
MW:255.505702257156
CID:2108481
Update Time:2023-08-03

[5-Chloro-2-(diethylcarbamoyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • B-[5-chloro-2-[(diethylamino)carbonyl]phenyl]Boronic acid
    • Boronic acid, B-[5-chloro-2-[(diethylamino)carbonyl]phenyl]-
    • [5-Chloro-2-(diethylcarbamoyl)phenyl]boronic acid
    • Inchi: 1S/C11H15BClNO3/c1-3-14(4-2)11(15)9-6-5-8(13)7-10(9)12(16)17/h5-7,16-17H,3-4H2,1-2H3
    • InChI Key: IGKNOFCQAYZFFR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(B(O)O)C=1)C(N(CC)CC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Topological Polar Surface Area: 60.8
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